N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide

• Molecular Formula: C14H14ClNO4S
• Molecular Weight: 327.8 g/mol
• IUPAC Name: N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C14H14ClNO4S/c1-2-20-11-4-6-12(7-5-11)21(18,19)16-10-3-8-14(17)13(15)9-10/h3-9,16-17H,2H2,1H3
• InChI Key: XSUNEROZTJFDQB-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)Cl

Description

N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide, also known as NSC-101327, is a chemical compound that has shown potential in various scientific research applications. It belongs to the class of sulfonamides, which are widely used in medicinal chemistry due to their antibacterial, anti-inflammatory, and antiviral properties. NSC-101327 has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide exerts its effects through multiple mechanisms of action. It has been shown to inhibit the activity of the enzyme carbonic anhydrase, which plays a role in the regulation of pH in the body. N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide has also been shown to inhibit the activity of the enzyme topoisomerase, which plays a role in DNA replication and repair. In addition, N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide has been shown to inhibit the activity of the enzyme tyrosinase, which plays a role in the production of melanin.
Biochemical and Physiological Effects
N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide has also been shown to inhibit the accumulation of amyloid-beta and alpha-synuclein, which are proteins that play a role in the development of Alzheimer's disease and Parkinson's disease. In addition, N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, topoisomerase, and tyrosinase.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide has several advantages for lab experiments. It is readily available and can be synthesized using various methods. N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide has also been shown to have a high degree of selectivity for its targets, which makes it a useful tool for studying the mechanisms of action of various enzymes. However, N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide also has limitations for lab experiments. It has been shown to have low solubility in water, which can make it difficult to use in certain experiments. In addition, N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide has been shown to have low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide. One direction is the development of analogs with improved solubility and bioavailability. Another direction is the study of N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide in combination with other drugs for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide can also be studied for its potential in other scientific research applications, such as in the treatment of inflammatory diseases and infectious diseases. Overall, N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide has shown promising results in various scientific research applications and has the potential to be a useful tool in the study of various diseases.

Synthesis Methods

N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide has been synthesized using various methods, including the reaction of 4-ethoxybenzenesulfonyl chloride with 3-chloro-4-hydroxyaniline in the presence of a base. The reaction yields N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide as a white solid with a melting point of 214-216°C. Other methods of synthesis include the reaction of 4-ethoxybenzenesulfonyl chloride with 3-chloro-4-hydroxybenzamide in the presence of a base and the reaction of 4-ethoxybenzenesulfonyl chloride with 3-chloro-4-hydroxybenzenethiol in the presence of a base.

Scientific Research Applications

N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide has been studied extensively for its potential in various scientific research applications. It has shown promising results in cancer research, particularly in the treatment of breast cancer. Studies have shown that N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide inhibits the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. It has also been studied for its potential in the treatment of Alzheimer's disease and Parkinson's disease. N-(3-chloro-4-hydroxyphenyl)-4-ethoxybenzenesulfonamide has been shown to inhibit the accumulation of amyloid-beta and alpha-synuclein, which are proteins that play a role in the development of these diseases.